Cas no 2307734-96-7 (rac-(3R,4S)-4-phenyl-3-(trifluoromethyl)pyrrolidine-3-carboxylic acid)

• Product Name: rac-(3R,4S)-4-phenyl-3-(trifluoromethyl)pyrrolidine-3-carboxylic acid
• CAS No: 2307734-96-7
• MF: C₁₂H₁₂F₃NO₂
• MW: 259.224393844604
• MDL: MFCD30497471
• CID: 5248582
• PubChem ID: 125424303
• Update Time: 2025-05-20

rac-(3R,4S)-4-phenyl-3-(trifluoromethyl)pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Pyrrolidinecarboxylic acid, 4-phenyl-3-(trifluoromethyl)-, (3R,4S)-rel-
• rac-(3R,4S)-4-phenyl-3-(trifluoromethyl)pyrrolidine-3-carboxylic acid

• MDL： MFCD30497471
• Inchi： 1S/C12H12F3NO2/c13-12(14,15)11(10(17)18)7-16-6-9(11)8-4-2-1-3-5-8/h1-5,9,16H,6-7H2,(H,17,18)/t9-,11-/m0/s1
• InChI Key： IKDFWQAPJWZECZ-ONGXEEELSA-N
• SMILES： N1C[C@@H](C2=CC=CC=C2)[C@](C(F)(F)F)(C(O)=O)C1

Additional information on rac-(3R,4S)-4-phenyl-3-(trifluoromethyl)pyrrolidine-3-carboxylic acid

rac-(3R,4S)-4-phenyl-3-(trifluoromethyl)pyrrolidine-3-carboxylic acid (CAS No. 2307734-96-7): An Emerging Compound in Medicinal Chemistry

rac-(3R,4S)-4-phenyl-3-(trifluoromethyl)pyrrolidine-3-carboxylic acid (CAS No. 2307734-96-7) is a chiral compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of pyrrolidine derivatives, which are known for their diverse pharmacological properties and applications in drug discovery and development.

The rac-(3R,4S)-4-phenyl-3-(trifluoromethyl)pyrrolidine-3-carboxylic acid molecule is characterized by its chiral centers at the 3 and 4 positions, a phenyl group at the 4 position, and a trifluoromethyl group at the 3 position. These structural elements contribute to its distinct chemical and biological properties, making it a valuable candidate for various therapeutic applications.

Recent studies have highlighted the potential of rac-(3R,4S)-4-phenyl-3-(trifluoromethyl)pyrrolidine-3-carboxylic acid in several areas of medicinal chemistry. One of the key areas of interest is its role as a modulator of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play crucial roles in cellular signaling pathways and are targets for many therapeutic agents. The unique structure of rac-(3R,4S)-4-phenyl-3-(trifluoromethyl)pyrrolidine-3-carboxylic acid allows it to interact with specific GPCRs, potentially modulating their activity and downstream signaling cascades.

In addition to its potential as a GPCR modulator, rac-(3R,4S)-4-phenyl-3-(trifluoromethyl)pyrrolidine-3-carboxylic acid has also shown promise in the field of neuropharmacology. Research has indicated that this compound may have neuroprotective properties, making it a potential candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The presence of the trifluoromethyl group is particularly noteworthy, as it can enhance the lipophilicity and metabolic stability of the molecule, which are important factors for crossing the blood-brain barrier.

Another area where rac-(3R,4S)-4-phenyl-3-(trifluoromethyl)pyrrolidine-3-carboxylic acid has shown potential is in anti-inflammatory applications. Inflammatory diseases such as arthritis and inflammatory bowel disease (IBD) are characterized by chronic inflammation, which can lead to tissue damage and functional impairment. Studies have demonstrated that this compound can inhibit key inflammatory pathways, such as the NF-κB pathway, thereby reducing inflammation and associated symptoms.

The synthesis of rac-(3R,4S)-4-phenyl-3-(trifluoromethyl)pyrrolidine-3-carboxylic acid has been optimized using modern synthetic techniques to ensure high yields and purity. The chiral centers are typically introduced through asymmetric synthesis methods, which allow for precise control over the stereochemistry of the final product. This is crucial for ensuring that the compound exhibits the desired biological activity and pharmacological profile.

In terms of pharmacokinetics, rac-(3R,4S)-4-phenyl-3-(trifluoromethyl)pyrrolidine-3-carboxylic acid has shown favorable properties such as good oral bioavailability and low toxicity. These characteristics make it an attractive candidate for further preclinical and clinical development. Preclinical studies have demonstrated that this compound is well-tolerated in animal models and does not exhibit significant adverse effects at therapeutic doses.

The future prospects for rac-(3R,4S)-4-phenyl-3-(trifluoromethyl)pyrrolidine-3-carboxylic acid are promising. Ongoing research is focused on optimizing its structure to enhance its potency and selectivity for specific targets. Additionally, efforts are being made to develop prodrugs or formulations that can improve its delivery and efficacy in vivo. Clinical trials are expected to provide further insights into its safety and efficacy in human subjects.

In conclusion, rac-(3R,4S)-4-phenyl-3-(trifluoromethyl)pyrrolidine-3-carboxylic acid (CAS No. 2307734-96-7) is a promising compound with a wide range of potential applications in medicinal chemistry. Its unique structural features and favorable pharmacological properties make it an exciting candidate for further research and development in various therapeutic areas.